![molecular formula C15H18N2O2S B226351 4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide](/img/structure/B226351.png)
4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide
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Overview
Description
4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide, commonly known as TBNPSB, is a chemical compound used in scientific research for its unique properties. TBNPSB is a sulfonamide-based inhibitor that is widely used in various biological studies. This compound has gained popularity due to its ability to selectively inhibit carbonic anhydrase IX (CAIX), which is overexpressed in many cancer cells.
Mechanism of Action
TBNPSB selectively inhibits the activity of 4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide, which is a zinc-containing metalloenzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. This compound is overexpressed in many cancer cells, where it plays a critical role in maintaining the intracellular pH and promoting tumor growth. TBNPSB binds to the active site of this compound, preventing the enzyme from catalyzing the hydration of carbon dioxide. This inhibition leads to a decrease in intracellular pH and a reduction in tumor growth.
Biochemical and Physiological Effects:
TBNPSB has been shown to have several biochemical and physiological effects. The compound selectively inhibits this compound, leading to a decrease in intracellular pH in cancer cells. This decrease in pH can lead to cell death and a reduction in tumor growth. Additionally, TBNPSB has been shown to have anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
TBNPSB has several advantages for lab experiments. The compound is highly selective for 4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide, allowing for the investigation of the enzyme's role in cancer growth. Additionally, TBNPSB is stable and has a long shelf life, making it ideal for use in long-term experiments. However, TBNPSB has some limitations, including its low solubility in water, which can make it challenging to use in some experiments.
Future Directions
There are several future directions for the use of TBNPSB in scientific research. One potential application is in cancer therapy, where TBNPSB could be used as a targeted therapy for tumors that overexpress 4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide. Additionally, TBNPSB could be used in combination with other cancer therapies to increase their effectiveness. Another potential application is in the treatment of inflammatory diseases, where TBNPSB's anti-inflammatory effects could be useful. Finally, TBNPSB could be used as a tool for investigating the role of this compound in other biological processes.
Synthesis Methods
The synthesis of TBNPSB involves the reaction of 4-pyridinecarboxaldehyde with 4-tert-butylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction produces TBNPSB as a white solid with a purity of over 95%. The yield of the reaction is dependent on the reaction conditions, with a yield of up to 70% reported in the literature.
Scientific Research Applications
TBNPSB has been used in various scientific research applications, including cancer research, drug discovery, and enzyme inhibition studies. The compound has been shown to selectively inhibit 4-tert-butyl-N-(4-pyridinyl)benzenesulfonamide, which is highly expressed in hypoxic cancer cells. This selective inhibition has made TBNPSB a promising candidate for cancer therapy. Additionally, TBNPSB has been used in enzyme inhibition studies to investigate the mechanism of action of sulfonamide-based inhibitors.
properties
Molecular Formula |
C15H18N2O2S |
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Molecular Weight |
290.4 g/mol |
IUPAC Name |
4-tert-butyl-N-pyridin-4-ylbenzenesulfonamide |
InChI |
InChI=1S/C15H18N2O2S/c1-15(2,3)12-4-6-14(7-5-12)20(18,19)17-13-8-10-16-11-9-13/h4-11H,1-3H3,(H,16,17) |
InChI Key |
NZXKTXDMPJDXQJ-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=NC=C2 |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CC=NC=C2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.